Cas no 2060058-71-9 (2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid
• CAS No: 2060058-71-9
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• MDL: MFCD30488492
• CID: 5612780
• PubChem ID: 137702768
• Update Time: 2025-07-16

2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid
• EN300-330695
• 2060058-71-9
• 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylicacid
• 5-Oxazolecarboxylic acid, 4-(1-methylethyl)-2-[1-(phenoxycarbonyl)-3-pyrrolidinyl]-

• MDL： MFCD30488492
• Inchi： 1S/C18H20N2O5/c1-11(2)14-15(17(21)22)25-16(19-14)12-8-9-20(10-12)18(23)24-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3,(H,21,22)
• InChI Key： QSRPZSLNEMVAOB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C(C)C)N=C1C1CN(C(=O)OC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 344.13722174g/mol
• Monoisotopic Mass: 344.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 515.4±50.0 °C(Predicted)
• pka: 2.53±0.38(Predicted)

Additional information on 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid

Research Briefing on 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid (CAS: 2060058-71-9)

In recent years, the compound 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid (CAS: 2060058-71-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole-pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research status.

The structural complexity of 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid offers a versatile platform for drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in enhancing the binding affinity of small molecules to target proteins, thereby improving therapeutic outcomes in models of inflammatory diseases. The compound's ability to act as a pharmacophore has been attributed to its oxazole ring, which facilitates hydrogen bonding and π-π stacking interactions with biological targets.

One of the most notable advancements involves the application of this compound in the development of protease inhibitors. A study conducted by Smith et al. (2024) revealed that derivatives of 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), suggesting its potential utility in antiviral therapies. The researchers employed molecular docking and kinetic assays to elucidate the binding mechanisms, which underscored the compound's high selectivity and low cytotoxicity.

Further investigations into the pharmacokinetic properties of this compound have also been undertaken. Preclinical trials reported in Bioorganic & Medicinal Chemistry Letters (2024) indicated favorable absorption and distribution profiles, with minimal off-target effects. These findings are particularly encouraging for the compound's transition into clinical development phases. Additionally, its metabolic stability in human liver microsomes has been a focal point, with data suggesting that structural modifications could further optimize its half-life and bioavailability.

In summary, 2-[1-(Phenoxycarbonyl)pyrrolidin-3-yl]-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid represents a promising candidate for future drug development. Its multifaceted applications—from enzyme inhibition to serving as a synthetic building block—highlight its versatility and potential impact on the pharmaceutical industry. Ongoing research aims to explore its efficacy in broader therapeutic contexts, including oncology and neurodegenerative diseases, paving the way for innovative treatment strategies.